Cas no 57729-03-0 (Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 2-methylpropyl ester)

• Product name: Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 2-methylpropyl ester
• CAS No: 57729-03-0
• MF: C₁₇H₁₅Cl₂NO₅
• MW: 384.210703134537
• CID: 344435
• PubChem ID: 21486111

Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(2,4-dichlorophenoxy)-2-nitro-, 2-methylpropyl ester
• 2-methylpropyl 5-(2,4-dichlorophenoxy)-2-nitrobenzoate
• 57729-03-0
• DTXSID20614643

• Inchi： InChI=1S/C17H15Cl2NO5/c1-10(2)9-24-17(21)13-8-12(4-5-15(13)20(22)23)25-16-6-3-11(18)7-14(16)19/h3-8,10H,9H2,1-2H3
• InChI Key： ZTDSOTUGZCBMMB-UHFFFAOYSA-N
• SMILES： ClC1C=C(Cl)C=CC=1OC1=CC(C(OCC(C)C)=O)=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 383.03285
• Monoisotopic Mass: 383.0327280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• PSA: 78.67